Cas no 1315368-15-0 (2-(3-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 2-(3-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1315368-15-0
• MF: C₁₀H₈FN₃O₂
• MW: 221.187825202942
• CID: 5168586
• Update Time: 2025-10-31

2-(3-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid
• 2-(3-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylicacid
• 2H-1,2,3-Triazole-4-carboxylic acid, 2-(3-fluorophenyl)-5-methyl-

• Inchi： 1S/C10H8FN3O2/c1-6-9(10(15)16)13-14(12-6)8-4-2-3-7(11)5-8/h2-5H,1H3,(H,15,16)
• InChI Key： BXDOYUOQHYUXMH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1N=C(C(=O)O)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 2.3
• Topological Polar Surface Area: 68

Additional information on 2-(3-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid

Exploring the Properties and Applications of 2-(3-Fluorophenyl)-5-Methyl-2H-1,2,3-Triazole-4-Carboxylic Acid (CAS No. 1315368-15-0)

The compound 2-(3-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid (CAS No. 1315368-15-0) is a fascinating molecule with a unique structure that combines a triazole ring, a fluorophenyl group, and a carboxylic acid group. This combination makes it a subject of interest in various fields of chemistry and pharmacology. Recent studies have highlighted its potential applications in drug design and materials science.

Triazole rings are known for their aromaticity and stability, which contribute to the molecule's robustness. The presence of a fluorophenyl group introduces electronic diversity, enhancing the compound's reactivity and selectivity in chemical reactions. The carboxylic acid group, on the other hand, provides versatility in functionalization and compatibility with biological systems.

Recent research has focused on the synthesis of this compound using eco-friendly methodologies. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

The biological activity of 2-(3-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid has been extensively studied. It has shown promising antimicrobial activity against various bacterial and fungal strains. Additionally, its pharmacokinetic properties suggest that it could be a potential candidate for drug delivery systems due to its favorable absorption and bioavailability profiles.

In terms of environmental impact, studies have indicated that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to assess its long-term effects in different ecological settings.

The versatility of this compound extends to its applications in materials science. Its ability to form stable complexes with metal ions has been explored for use in catalysis and sensor development. Recent advancements in nanotechnology have also leveraged its structural properties to create novel materials with enhanced mechanical and electronic characteristics.

In conclusion, 2-(3-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid (CAS No. 1315368-15-0) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in chemistry and pharmacology.